![molecular formula C17H16ClN5O2 B2880771 N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-phenoxypropanamide CAS No. 1005292-59-0](/img/structure/B2880771.png)
N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-phenoxypropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-phenoxypropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CPTP and is a tetrazole-based compound that has been studied for its unique properties and potential benefits.
Scientific Research Applications
Synthesis and Applications in Medicinal Chemistry
Research involving compounds with tetrazole, chlorophenyl, and phenoxypropanamide groups often targets the development of novel therapeutics. For example, studies have synthesized compounds with structures similar to the specified chemical, exploring their potential as antimicrobial and anticancer agents. The synthesis of formazans from a Mannich base derived from a compound containing a 4-chlorophenyl group has shown moderate antimicrobial activity against bacterial and fungal strains, highlighting the utility of such compounds in developing new antimicrobials (Sah et al., 2014). Similarly, Schiff-base Zinc(II) complexes derived from reactions involving chlorophenyl and other groups have been characterized and assessed for their antibacterial activities, providing a foundation for potential therapeutic applications (Guo, 2011).
Molecular Interaction Studies
Compounds featuring chlorophenyl and related moieties have been subject to molecular interaction studies to understand their binding mechanisms with biological targets. For instance, molecular docking and quantum chemical calculations have been performed on compounds with chlorophenyl groups to understand their interaction within biological systems, paving the way for the design of drugs with optimized efficacy and reduced side effects (Viji et al., 2020).
Development of Anticancer Agents
The synthesis and evaluation of compounds containing chlorophenyl and related structures for their anticancer activities have been a significant area of research. Derivatives designed with oxadiazole, phenyl, and thiazol groups have demonstrated considerable anticancer activity against various cancer cell lines, suggesting the potential of these compounds in cancer therapy (Ravinaik et al., 2021).
properties
IUPAC Name |
N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-2-phenoxypropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN5O2/c1-12(25-15-5-3-2-4-6-15)17(24)19-11-16-20-21-22-23(16)14-9-7-13(18)8-10-14/h2-10,12H,11H2,1H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYNFUESVAHEPOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1=NN=NN1C2=CC=C(C=C2)Cl)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-phenoxypropanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.